2-(3-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[3-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C24H29N3O4S/c1-5-26(6-2)24(29)15-27-14-22(19-9-7-8-10-21(19)27)32(30,31)16-23(28)25-20-13-17(3)11-12-18(20)4/h7-14H,5-6,15-16H2,1-4H3,(H,25,28)
• InChI Key: WWGWXVRYBUXWDV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C24H29N3O4S
• Molecular Weight: 455.6 g/mol

Description

2-(3-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C24H29N3O4S and its molecular weight is 455.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity 2-(3-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diethylacetamide and its derivatives are synthesized through various chemical reactions, focusing on the redox potential and steric factors of the starting materials. These synthesized derivatives show potential for biological activity based on the analysis using the PASS program, indicating various biological activities including enzyme inhibition and treatment for phobic disorders (Avdeenko, Konovalova, & Yakymenko, 2020).

Biological Activity and Potential Applications

• Antimicrobial and Antifungal Agents :

  • The compound exhibits promising antibacterial and antifungal activities, making it suitable for developing new antimicrobial agents. Some derivatives have shown significant biological activity, indicating potential use in medical applications (Abbasi et al., 2020).
  • Further synthesis and evaluation of similar compounds have led to the discovery of derivatives with potent antimicrobial properties, suggesting the utility of these compounds in combating microbial infections (Darwish, Atia, & Farag, 2014).

• Cancer Detection and Imaging :

  • A novel water-soluble dye derivative has been developed for potential use in optical imaging for cancer detection. The compound's increased quantum yield and stability, along with its suitability for bioconjugation, make it a promising candidate for developing molecular-based beacons for cancer detection (Pham, Medarova, & Moore, 2005).

• Neurotransmitter Receptor Ligands :

  • Novel derivatives have been identified as ligands for the 5-HT6 receptor, with some showing high affinity. This indicates potential applications in the development of therapeutic agents targeting this neurotransmitter receptor (Bernotas et al., 2004).